Cas no 1956365-18-6 (3-(chloromethyl)-6-methylpyridazine hydrochloride)

• Product Name: 3-(chloromethyl)-6-methylpyridazine hydrochloride
• CAS No: 1956365-18-6
• CID: 4631883
• PubChem ID: 118994069
• Update Time: 2025-05-24

3-(chloromethyl)-6-methylpyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-6-methylpyridazine hydrochloride

Additional information on 3-(chloromethyl)-6-methylpyridazine hydrochloride

3-(Chloromethyl)-6-Methylpyridazine Hydrochloride: A Comprehensive Overview

3-(Chloromethyl)-6-Methylpyridazine Hydrochloride, with the CAS number 1956365-18-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as 3-chloromethyl-6-methylpyridazine hydrochloride, belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it accessible for various applications in both academic and industrial settings.

The structure of 3-(Chloromethyl)-6-Methylpyridazine Hydrochloride comprises a pyridazine ring with two substituents: a chloromethyl group at the 3-position and a methyl group at the 6-position. The hydrochloride form suggests that the compound exists as a salt, which can influence its solubility and reactivity. This substitution pattern imparts distinct electronic characteristics to the molecule, making it suitable for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have highlighted its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are promising candidates for gas storage and catalysis.

One of the most notable applications of 3-(Chloromethyl)-6-Methylpyridazine Hydrochloride is in the field of drug discovery. Its ability to act as a precursor for bioactive molecules has been explored in recent research. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds with potential anti-cancer properties. The chloromethyl group serves as a reactive site, enabling further functionalization to tailor the molecule's pharmacokinetic properties. This adaptability underscores its importance in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of 3-(Chloromethyl)-6-Methylpyridazine Hydrochloride. Traditional approaches involve multi-step reactions, including nucleophilic substitution and cyclization processes. However, recent advancements have introduced more efficient protocols, such as one-pot synthesis strategies that minimize reaction steps and improve yield. These developments are crucial for scaling up production to meet increasing demand from both research and industrial sectors.

The physical properties of 3-(Chloromethyl)-6-Methylpyridazine Hydrochloride are equally intriguing. Its melting point, solubility profile, and thermal stability have been extensively characterized using modern analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are critical for determining its suitability in various applications, particularly in high-temperature environments or when integrated into composite materials.

From an environmental perspective, understanding the degradation pathways of 3-(Chloromethyl)-6-Methylpyridazine Hydrochloride is essential for assessing its ecological impact. Recent studies have investigated its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes slow degradation due to its stable aromatic ring system. This information is vital for developing sustainable practices in its production and disposal.

In conclusion, 3-(Chloromethyl)-6-Methylpyridazine Hydrochloride, with CAS number 1956365-18-6, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is likely to grow significantly.